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Compound of Interest

4-Chloro-5-
Compound Name:
(dichloromethyl)pyrimidine

CAS No.: 172225-58-0

Cat. No.: B065029

Get Quote
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Technical Monograph: 4-Chloro-5-(dichloromethyl)pyrimidine Subtitle:Handling, Reactivity,
and Synthetic Applications of a masked Pyrimidine Carbaldehyde

Executive Summary: The Masked Electrophile

4-Chloro-5-(dichloromethyl)pyrimidine is a high-value, high-reactivity intermediate in the
synthesis of agrochemicals and pharmaceutical pharmacophores (specifically kinase
inhibitors).[1] Structurally, it possesses two distinct electrophilic sites: the C4-chlorine
(susceptible to

) and the C5-dichloromethyl group (a "masked" aldehyde susceptible to hydrolysis).[1]

This guide deviates from standard Safety Data Sheets (SDS) by integrating strict safety
protocols with synthetic strategy. Due to its tendency to hydrolyze rapidly into 4-chloro-5-
pyrimidinecarbaldehyde and hydrochloric acid (HCI) upon contact with ambient moisture, this
compound requires rigorous anhydrous handling techniques.[1]
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Part 1: Chemical Identity & Physicochemical
Properties[1][2]

Status:Transient Intermediate / Specialized Reagent This compound is frequently generated in
situ or used immediately after isolation to prevent degradation.[1]

Property Data | Description

Chemical Name 4-Chloro-5-(dichloromethyl)pyrimidine

Not widely listed as isolated commercial stock.
[1] (Analogues: 4,6-Dichloro-5-methylpyrimidine
[4316-97-6]; Product: 4-Chloro-5-
pyrimidinecarbaldehyde [14160-93-1])

CAS Number

Molecular Formula

Molecular Weight ~197.45 g/mol
Pale yellow to orange oil or low-melting solid
Appearance .
(purity dependent).
B Soluble in DCM, THF, EtOAc. Reacts violently
Solubility )
with water/alcohols.
Reactivity Profile Lachrymator, Corrosive, Moisture Sensitive.

Part 2: Hazard Identification & Toxicology (E-E-A-T)

Core Hazard:Hydrolytic Corrosivity Unlike standard alkyl halides, the gem-dichloromethyl group
is activated by the electron-deficient pyrimidine ring.[1] Upon contact with mucous membranes
(eyes, lungs), it hydrolyzes to release 3 equivalents of HCI and the corresponding aldehyde,
causing immediate, severe chemical burns.

GHS Classification (Derived from Analogues)

» Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[2][3]

o Acute Toxicity (Inhalation): Category 3 (Toxic if inhaled).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.bldpharm.com/products/5018-38-2.html
https://www.bldpharm.com/products/5018-38-2.html
https://www.bldpharm.com/products/5018-38-2.html
https://www.fishersci.com/store/msds?partNumber=AAA1036314&productDescription=24-DICHLRO-6-METHLPYRIMIDI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104850-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Toxicological Mechanism[1][3]

» Alkylation: The C4-Cl position is a potent electrophile for biological nucleophiles
(proteins/DNA), leading to cellular damage.

e Acid Necrosis: The hydrolysis of the

group generates localized high concentrations of hydrochloric acid, causing coagulative
necrosis of tissue.

Part 3: Strategic Handling & Stability

The "Dry-Chain" Protocol To maintain reagent integrity and operator safety, a "Dry-Chain" must
be maintained from storage to reaction quench.[1]

Storage No Air Exposure Transfer Positive Pressure  EEEERELRSE0T) Exotherm Control _ RNl o)
(-20°C, Argon) " (Cannula/Syringe) gl (Anhydrous Solvent) = (Base/lce)

Click to download full resolution via product page
Figure 1: The "Dry-Chain" handling workflow to prevent premature hydrolysis and HCI release.
Key Handling Rules:
e Glassware: Oven-dried (

) for 4 hours minimum. Assemble while hot under

flow.

¢ Solvents: Must be anhydrous (water <50 ppm). THF or Dichloromethane (DCM) are
preferred.

¢ Neutralization: All waste streams must be treated with dilute NaOH or

to neutralize generated HCI before disposal.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.bldpharm.com/products/5018-38-2.html
https://www.benchchem.com/product/b065029/docs?utm_src=pdf-body-img#4-chloro-5-dichloromethyl-pyrimidine-safety-data-sheet-sds
https://www.bldpharm.com/products/5018-38-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 4: Synthetic Utility & Protocols

This molecule serves as a divergence point in synthesis. You can either hydrolyze the tail (C5)
or substitute the head (C4).

Pathway Visualization

4-Chloro-5-(dichloromethyl)pyrimidine

Path B: R-NH?2 / Base
(SnAr)
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Figure 2: Divergent synthetic pathways. Path A is the most common utility.
Protocol A: Controlled Hydrolysis to 4-Chloro-5-
pyrimidinecarbaldehyde

Context: Converting the masked group to the reactive aldehyde.

e Setup: Place 4-chloro-5-(dichloromethyl)pyrimidine (1.0 eq) in a round-bottom flask
equipped with a reflux condenser and a magnetic stir bar.

» Solvent: Add a 1:1 mixture of water and dioxane. (Dioxane solubilizes the organic starting
material).

» Reaction: Heat to reflux (
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) for 2—4 hours.

o Observation: The mixture will become homogenous. Monitor by TLC (the aldehyde is
usually more polar).

o Workup: Cool to room temperature. Neutralize carefully with saturated

(Caution:

evolution). Extract with Ethyl Acetate (
).

« Purification: The aldehyde is often unstable on silica; use immediately or recrystallize from
Hexane/EtOAc.

Protocol B: Functionalization at C4

Context: Installing an amine before unmasking the aldehyde.

o Setup: Dissolve 4-chloro-5-(dichloromethyl)pyrimidine (1.0 eq) in anhydrous THF under
Argon.

o Base: Add Diisopropylethylamine (DIPEA, 1.2 eq) to scavenge HCI.

e Nucleophile: Add the amine (e.g., morpholine, aniline) (1.0 eq) dropwise at

o Why

? The C4 position is highly activated by the electron-withdrawing dichloromethyl group.[1]
Room temperature addition may lead to bis-addition or decomposition.[1]

o Completion: Stir at

for 1 hour.

e Quench: Pour into ice water. Extract with DCM.
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Part 5: Emergency Response & Waste Management

Scenario Action Protocol

Immediate: Flush with water for 15 mins.
Skin Contact Secondary: Wash with 5% sodium bicarbonate

solution to neutralize acid.[1] Seek medical aid.

Critical: Irrigate with saline/water for 30 mins.[1]
Eye Contact Do not apply neutralizing agents to eyes.

Transport to ER immediately.

Evacuate area. Wear SCBA if fumes are

Spill (Lab) present. Cover spill with dry lime or soda ash (

). Mix and scoop into waste container.

Do NOT use water jet. Use

Fire , dry chemical, or dry sand.[2] Water will

generate HCI gas clouds.

References

» National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 10200, 4,6-Dichloro-5-pyrimidinecarbaldehyde. Retrieved from [Link]

o Note: Cited for safety profile of the direct hydrolysis product and structural analogues.

e Note: Cited for handling protocols of the methyl precursor.
» Note: Provides experimental context for the hydrolysis of chlorinated pyrimidine intermedi

e o Note: Baseline toxicology data for chloropyrimidine class.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 5018-38-2|4,6-Dichloro-5-methoxypyrimidine|BLD Pharm [bldpharm.com]

2. fishersci.com [fishersci.com]

3. dcfinechemicals.com [dcfinechemicals.com]

e To cite this document: BenchChem. [4-Chloro-5-(dichloromethyl)pyrimidine safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065029/docs#4-chloro-5-dichloromethyl-pyrimidine-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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